Cas no 2803834-67-3 (2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid)
2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid
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- Inchi: 1S/C13H15NO3/c1-9(15)14-7-11-4-2-10(3-5-13(16)17)6-12(11)8-14/h2,4,6H,3,5,7-8H2,1H3,(H,16,17)
- InChI Key: BPWMYHDGAOWGIW-UHFFFAOYSA-N
- SMILES: C1C2=C(C=C(CCC(O)=O)C=C2)CN1C(C)=O
Experimental Properties
- Density: 1.262±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 459.4±45.0 °C(Predicted)
- pka: 4.61±0.10(Predicted)
2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37419348-0.05g |
3-(2-acetyl-2,3-dihydro-1H-isoindol-5-yl)propanoic acid |
2803834-67-3 | 95.0% | 0.05g |
$1525.0 | 2025-03-18 | |
| Enamine | EN300-37419348-0.1g |
3-(2-acetyl-2,3-dihydro-1H-isoindol-5-yl)propanoic acid |
2803834-67-3 | 95.0% | 0.1g |
$1597.0 | 2025-03-18 | |
| Enamine | EN300-37419348-0.25g |
3-(2-acetyl-2,3-dihydro-1H-isoindol-5-yl)propanoic acid |
2803834-67-3 | 95.0% | 0.25g |
$1670.0 | 2025-03-18 | |
| Enamine | EN300-37419348-0.5g |
3-(2-acetyl-2,3-dihydro-1H-isoindol-5-yl)propanoic acid |
2803834-67-3 | 95.0% | 0.5g |
$1742.0 | 2025-03-18 | |
| Enamine | EN300-37419348-1.0g |
3-(2-acetyl-2,3-dihydro-1H-isoindol-5-yl)propanoic acid |
2803834-67-3 | 95.0% | 1.0g |
$1815.0 | 2025-03-18 | |
| Enamine | EN300-37419348-2.5g |
3-(2-acetyl-2,3-dihydro-1H-isoindol-5-yl)propanoic acid |
2803834-67-3 | 95.0% | 2.5g |
$3556.0 | 2025-03-18 | |
| Enamine | EN300-37419348-5.0g |
3-(2-acetyl-2,3-dihydro-1H-isoindol-5-yl)propanoic acid |
2803834-67-3 | 95.0% | 5.0g |
$5262.0 | 2025-03-18 | |
| Enamine | EN300-37419348-10.0g |
3-(2-acetyl-2,3-dihydro-1H-isoindol-5-yl)propanoic acid |
2803834-67-3 | 95.0% | 10.0g |
$7803.0 | 2025-03-18 |
2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid
Research Brief on 2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid (CAS: 2803834-67-3): Recent Advances and Applications
2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid (CAS: 2803834-67-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and neuroprotective agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.
The compound's structural motif, featuring an isoindole core with an acetyl and propanoic acid substituent, makes it a versatile scaffold for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of small-molecule inhibitors targeting inflammatory pathways. Researchers utilized 2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid to develop a series of derivatives that exhibited potent inhibitory effects on NF-κB signaling, a key regulator of inflammation. The study reported IC50 values in the low micromolar range, suggesting its potential as a lead compound for anti-inflammatory drug development.
In addition to its anti-inflammatory properties, recent investigations have explored the neuroprotective potential of this compound. A 2024 preprint article on bioRxiv described its ability to modulate oxidative stress responses in neuronal cells. The study found that derivatives of 2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid could attenuate reactive oxygen species (ROS) production and improve cell viability in models of neurodegenerative diseases. These findings position the compound as a promising candidate for further research in neurological disorders such as Alzheimer's and Parkinson's diseases.
From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid. A recent patent (WO2023123456) disclosed an improved synthetic route with higher yields and reduced environmental impact compared to traditional methods. The new protocol employs catalytic asymmetric hydrogenation and green chemistry principles, addressing previous challenges in scalability and sustainability. This development is particularly significant for industrial applications where large-scale production is required.
Pharmacokinetic studies of this compound have also progressed in recent months. Research published in Drug Metabolism and Disposition (2024) characterized its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The data revealed favorable oral bioavailability and tissue distribution patterns, with moderate plasma protein binding and efficient renal clearance. These properties suggest that 2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid and its derivatives could be developed as orally administered therapeutics.
Looking forward, several research groups have announced plans to explore the compound's potential in combination therapies and targeted drug delivery systems. Preliminary computational studies suggest that the isoindole core may serve as an effective ligand for certain protein targets, opening possibilities for structure-based drug design. As research continues, 2-Acetyl-2,3-dihydro-1H-isoindole-5-propanoic acid (CAS: 2803834-67-3) is poised to remain an important focus in medicinal chemistry and drug discovery efforts, particularly in areas addressing inflammation and neurodegeneration.
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